Cas no 1214372-20-9 (2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile)

• Product Name: 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile
• CAS No: 1214372-20-9
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4985076
• Update Time: 2025-05-20

2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)13-8-11(4-3-10(13)5-6-18)12-2-1-7-19-9-12/h1-4,7-9H,5H2
• InChI Key： TYNXTXAPOVTGAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=NC=CC=2)C=CC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile

Compound CAS No. 1214372-20-9: 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile

The compound with CAS No. 1214372-20-9, known as 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring, a trifluoromethyl group, and an acetonitrile moiety. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, agrochemicals, and advanced materials.

Pyridin-3-yl groups are known for their aromatic stability and ability to participate in hydrogen bonding, which can enhance the solubility and bioavailability of molecules in pharmaceutical applications. The trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and improve its stability under various conditions. The acetonitrile moiety adds a nitrile group, which is often used in organic synthesis as a leaving group or to introduce polarity into the molecule.

Recent studies have highlighted the potential of this compound in the development of new drug candidates. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and cancer progression. The pyridin-3-yl group has been shown to enhance the binding affinity of such molecules to their target proteins, making them promising leads for further optimization.

In the field of agrochemistry, this compound has been investigated for its potential as a herbicide or fungicide. The trifluoromethyl group contributes to the molecule's lipophilicity, which is crucial for its ability to penetrate plant tissues effectively. Additionally, the acetonitrile group can undergo various transformations to introduce additional functionalities, enabling the creation of more potent and selective agrochemical agents.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. For example, the synthesis may involve the coupling of a pyridine derivative with an aryl halide using palladium catalysts, followed by subsequent modifications to introduce the trifluoromethyl and acetonitrile groups. These steps require precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 300 g/mol, making it suitable for applications that require moderate-sized molecules with balanced physical properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For example, density functional theory (DFT) calculations have revealed that the pyridin-3-yl group significantly influences the molecule's frontier molecular orbitals, which are critical for determining its reactivity in chemical reactions.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for safe disposal and waste management.

In conclusion, 2-(4-(Pyridin-3-yl)-2-(trifluoromethyl)phenyl)acetonitrile (CAS No. 1214372-20-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as pharmaceuticals, agrochemistry, and materials science.